3-chloro-4-ethoxy-N,N-dimethylbenzamide

• IUPAC Name: 3-chloro-4-ethoxy-N,N-dimethylbenzamide
• InChI: InChI=1S/C11H14ClNO2/c1-4-15-10-6-5-8(7-9(10)12)11(14)13(2)3/h5-7H,4H2,1-3H3
• InChI Key: RKKCYUFPSXJWRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N(C)C)Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

3-Chloro-4-ethoxy-N,N-dimethylbenzamide is a benzamide derivative featuring a chloro substituent at the 3-position, an ethoxy group at the 4-position, and dimethylamine at the carboxamide moiety. Key spectroscopic characteristics, such as $^{13}\text{C}$ NMR shifts for the carbonyl group (δ ~168–172 ppm) and aromatic carbons, align with benzamide derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally related benzamide derivatives, highlighting substituent effects on properties and applications:

Compound	Substituents	Key Properties/Applications	Spectroscopic Data
3-Chloro-4-ethoxy-N,N-dimethylbenzamide	3-Cl, 4-OEt, N,N-dimethyl	Moderate lipophilicity; potential intermediate for pharmaceuticals or agrochemicals.	$^{13}\text{C}$ NMR: δ 168–172 (CO), 120–140 (aromatic C) .
4-Hexyl-N,N-dimethylbenzamide	4-hexyl, N,N-dimethyl	High hydrophobicity; used in cross-coupling reactions to access branched alkyl chains.	$^{1}\text{H}$ NMR: δ 0.88 (t, 3H, hexyl-CH$3$), 2.61 (t, 2H, hexyl-CH$2$) .
N-(3-Chlorophenethyl)-4-nitrobenzamide	4-NO$_2$, N-(3-Cl-phenethyl)	Electron-withdrawing nitro group enhances metabolic stability; studied as a bioactive hybrid molecule.	$^{1}\text{H}$ NMR: δ 7.5–8.2 (aromatic H, NO$2$-C$6$H$4$), 3.6–3.8 (CH$2$-NH) .
4-((5-((6-Cyano-4-methylpyridin-3-yl)oxy)-3-methylimidazo[4,5-b]pyridin-7-yl)amino)-N,N-dimethylbenzamide	Heterocyclic substituent (imidazo-pyridine)	ATP-competitive kinase inhibitor (e.g., Tyrosine Kinase 2); high purity (>99%) and mass accuracy (HRMS).	LCMS: $m/z$ 428.2 [M+H]$^+$; HRMS error 0.54 ppm .
3-Chloro-N-(2,2,2-trichloro-1-morpholin-4-ylethyl)benzamide	3-Cl, N-(trichloro-morpholinyl ethyl)	Increased steric bulk and lipophilicity; potential pesticidal or antifungal applications.	Structural complexity reduces solubility; no direct spectral data provided .

Key Observations:

Substituent Effects on Lipophilicity :

• Alkyl chains (e.g., hexyl in 4-Hexyl-N,N-dimethylbenzamide ) enhance hydrophobicity, favoring membrane permeability but reducing aqueous solubility .
• Ethoxy groups (electron-donating) in the target compound may improve solubility compared to nitro-substituted derivatives (e.g., N-(3-Chlorophenethyl)-4-nitrobenzamide ) .

Spectroscopic Trends :

• The carbonyl $^{13}\text{C}$ NMR shift remains consistent (δ ~168–172 ppm) across benzamides, while aromatic shifts vary with substituent electronic effects (e.g., δ 140.61 for biphenyl derivatives vs. δ 128–137 for chloro/ethoxy analogs) .

Biological Activity :

• Heterocyclic substituents (e.g., imidazo-pyridine in ’s compound) enable targeted interactions with enzymes (e.g., kinase inhibition), contrasting with simpler chloro/ethoxy derivatives, which are often intermediates or agrochemical precursors .

Synthetic Accessibility :

• Cross-coupling reactions (e.g., Fe-catalyzed alkylation of 4-chloro-N,N-dimethylbenzamide) enable modular synthesis of alkylated derivatives , while nitro groups require nitration or amide coupling steps .